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Compound of Interest

Compound Name: 4-Methoxybenzo[d]isoxazole

Cat. No.: B15058450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and storage

of 4-Methoxybenzo[d]isoxazole. The information is compiled from available data on

benzisoxazole and related isoxazole derivatives, offering guidance in the absence of specific

data for this particular compound.

Physicochemical Properties
Quantitative data for 4-Methoxybenzo[d]isoxazole is not readily available. However, the

properties of the parent compound, benzisoxazole, provide a general indication of its

characteristics. The aromatic nature of the benzisoxazole ring system contributes to its relative

stability.[1][2]

Property Value (for Benzisoxazole) Reference

Molecular Formula C H NO [1]

Molar Mass 119.12 g/mol [1]

Appearance Colorless liquid [1]

Density 1.18 g/cm³ [1]

Boiling Point 101-102 °C (at 2 kPa) [1]

Flash Point 58 °C [1]
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Handling and Storage Protocols
Given the limited specific data for 4-Methoxybenzo[d]isoxazole, a cautious approach to

handling and storage is recommended, drawing upon standard practices for heterocyclic

aromatic compounds and related isoxazole derivatives.

Personal Protective Equipment (PPE)
A comprehensive assessment of PPE is crucial to ensure personnel safety.

Equipment Specification Purpose

Eye Protection
Chemical safety goggles or

face shield

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)
Prevents skin contact.

Body Protection Laboratory coat
Protects clothing and skin from

contamination.

Respiratory Protection
Use in a well-ventilated area or

with a fume hood
Minimizes inhalation exposure.

Storage Conditions
Proper storage is essential to maintain the integrity and stability of the compound.
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Parameter Recommendation Rationale

Temperature Cool, dry place
Minimizes degradation from

heat and moisture.

Light
Store in a light-resistant

container

Protects from potential light-

induced degradation.

Inert Atmosphere

For long-term storage,

consider storage under an

inert gas (e.g., argon, nitrogen)

Prevents potential oxidation.

Container
Tightly sealed, compatible

container

Prevents contamination and

leakage.

Incompatible Materials
Avoid contact with strong bases, as the N-O bond of the isoxazole ring can be cleaved under

such conditions.[1] Also, avoid strong oxidizing agents.

Experimental Protocols
General Handling Protocol

Preparation: Before handling, ensure all necessary PPE is worn correctly. Work in a

designated, well-ventilated area, preferably a chemical fume hood.

Dispensing: Carefully weigh or measure the required amount of 4-
Methoxybenzo[d]isoxazole. Avoid generating dust if it is a solid.

In Solution: When preparing solutions, add the compound slowly to the solvent to avoid

splashing.

Post-Handling: After use, tightly seal the container and return it to the designated storage

location.

Cleaning: Clean all equipment and the work area thoroughly after handling.

Spill and Disposal Protocol
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Spill Containment: In case of a spill, evacuate the immediate area. Wear appropriate PPE

before attempting to clean up.

Small Spills: For small spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand).

Large Spills: For larger spills, contain the spill and follow institutional safety procedures.

Disposal: Dispose of the waste material in a sealed, labeled container according to local,

state, and federal regulations for chemical waste.

Stability Profile
The benzisoxazole ring is aromatic, which confers a degree of stability.[1] However, the N-O

bond is a point of potential reactivity. Studies on benzisoxazole derivatives indicate that this

bond can be cleaved by strong bases.[1] The stability of the 4-methoxy substituent should also

be considered, though specific data is unavailable.

Visual Workflow for Safe Handling and Storage
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Workflow for Safe Handling and Storage of 4-Methoxybenzo[d]isoxazole
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Caption: Safe handling and storage workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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